molecular formula C16H13NO2S2 B2902909 Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate CAS No. 315239-25-9

Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate

Cat. No. B2902909
CAS RN: 315239-25-9
M. Wt: 315.41
InChI Key: KOZOGTICWSMJFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate” is a chemical compound with the linear formula C18H15N3O3S2 . It has a molecular weight of 385.467 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .

Scientific Research Applications

Quantitative Structure-Activity Relationship (QSAR) Modeling

Benzothiazole derivatives have been used in QSAR modeling to establish correlations between physicochemical properties and biological activity. This application is crucial in drug design and development, providing insights into the molecular structure and its biological effects .

Hypoglycemic Activity

Research has shown that benzothiazole containing oxadiazole derivatives exhibit significant hypoglycemic activity. This suggests potential applications in developing treatments for diabetes through the modulation of blood glucose levels .

Antimicrobial Properties

Derivatives of benzothiazole have been investigated for their antimicrobial properties against a variety of pathogens, including gram-positive and gram-negative bacteria, as well as fungi. This broad-spectrum antimicrobial activity indicates its potential use in treating infectious diseases .

Anticancer Activity

The anticancer properties of benzothiazole derivatives are also being explored. These compounds have shown promise in inhibiting the growth of cancer cells, indicating their potential application in cancer therapy .

Anti-inflammatory and Anticonvulsant Effects

Benzothiazole derivatives have been found to possess anti-inflammatory and anticonvulsant properties, which could be beneficial in treating conditions like epilepsy and chronic inflammation .

Antiviral and Antitubercular Activities

These compounds have also demonstrated antiviral and antitubercular activities, suggesting their use in combating viral infections and tuberculosis .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

properties

IUPAC Name

methyl 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13NO2S2/c1-19-15(18)12-8-6-11(7-9-12)10-20-16-17-13-4-2-3-5-14(13)21-16/h2-9H,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KOZOGTICWSMJFV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3S2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13NO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.